Cas no 1499503-95-5 (4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine)

4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine is a versatile pyrimidine derivative widely used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its key structural features—chloro, methoxymethyl, and methylthio substituents—enhance reactivity, enabling selective functionalization for further derivatization. The compound exhibits stability under standard handling conditions, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile makes it valuable for constructing heterocyclic frameworks, particularly in nucleophilic substitution and cross-coupling reactions. The methoxymethyl group offers synthetic flexibility, while the methylthio moiety can serve as a leaving group or participate in sulfur-based transformations. This compound is particularly useful in medicinal chemistry for scaffold diversification.

4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine structure

1499503-95-5 structure

Product Name:4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine

CAS No:1499503-95-5

MF:C₇H₉ClN₂OS

MW:204.6772

MDL:MFCD28401038

CID:2093094

Update Time:2025-06-06

4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine
- AK165082
- FCH3819510
- 4-chloro-6-(methoxymethyl)-2-methylsulfanylpyrimidine
- Pyrimidine, 4-chloro-6-(methoxymethyl)-2-(methylthio)-
- MDL： MFCD28401038
- Inchi： 1S/C7H9ClN2OS/c1-11-4-5-3-6(8)10-7(9-5)12-2/h3H,4H2,1-2H3
- InChI Key： RWBYNJVGRHNTJB-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C(C([H])([H])OC([H])([H])[H])N=C(N=1)SC([H])([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 139
Topological Polar Surface Area: 60.3

Experimental Properties

Boiling Point: 284.9±25.0°C at 760 mmHg

4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Chloro-6-(methoxymethyl)-2-(methylthio)pyrimidine Pricemore >>

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